2-Bromo-7-methylthiazolo[5,4-b]pyridine

• Molecular Formula: C7H5BrN2S
• Molecular Weight: 229.10 g/mol
• IUPAC Name: 2-bromo-7-methyl-[1,3]thiazolo[5,4-b]pyridine
• InChI: InChI=1S/C7H5BrN2S/c1-4-2-3-9-6-5(4)10-7(8)11-6/h2-3H,1H3
• InChI Key: SYVIBBXYRBWQKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC=C1)SC(=N2)Br

Description

2-Bromo-7-methylthiazolo[5,4-b]pyridine is a heterocyclic compound featuring a fused thiazole and pyridine ring system. The bromine atom at the 2-position of the thiazole ring enhances its reactivity for cross-coupling reactions (e.g., Suzuki-Miyaura), while the methyl group at the 7-position of the pyridine ring contributes to lipophilicity and electronic modulation . Thiazolo[5,4-b]pyridine derivatives are recognized as privileged scaffolds in medicinal chemistry due to their structural similarity to biologically active frameworks like thiazolo[4,5-d]pyrimidine . These compounds exhibit diverse pharmacological activities, including kinase inhibition (PI3Kα, c-KIT) and anticancer properties, making them valuable for drug discovery .

Preparation Methods

Starting Materials and Cyclization

The synthesis often begins with a substituted aminopyridine or chloropyridine derivative bearing a methyl group at the 7-position (corresponding to the 2-position in the thiazole ring after cyclization). The sulfur source (e.g., thioamide or Lawesson’s reagent) facilitates ring closure to form the thiazole ring fused to the pyridine.

• For example, 2-amino-3,5-dibromopyrazine derivatives have been converted to methylthiazolo fused systems by acetylation followed by thionation and intramolecular cyclization using phosphorus sulfide reagents.

Bromination

Selective bromination at the 2-position of the thiazolo[5,4-b]pyridine ring is achieved using brominating agents such as copper(II) bromide in the presence of alkyl nitrites or other brominating conditions. This step is critical to introduce the bromine atom at the desired position without affecting other parts of the molecule.

Methylation

The methyl group at the 7-position is introduced either by starting with a methyl-substituted pyridine precursor or by methylation after ring formation. Methods include the use of formaldehyde and triacetoxysodium borohydride for selective methylation at the 7-position.

Representative Synthetic Procedure (Based on Literature)

Step	Reagents/Conditions	Description	Yield/Notes
1. Acetylation	2-amino-3,5-dibromopyrazine, acetyl chloride, DMAP, acetonitrile, 70 °C, 1.5 h	Acetylation of aminopyridine derivative to prepare intermediate	63% isolated yield
2. Thionation and Cyclization	Phosphorus pentasulfide (P4S10), reflux	Conversion of acetylated intermediate to thioamide and intramolecular cyclization to form thiazolo ring	74% yield
3. Bromination	Copper(II) bromide, alkyl nitrite	Selective bromination at 2-position of thiazolo[5,4-b]pyridine	Conditions optimized for selectivity
4. Methylation	Formaldehyde, triacetoxysodium borohydride	Introduction of methyl group at 7-position	Controlled to avoid overalkylation

Alternative Methods and Catalytic Strategies

• Q-Tube Reactor-Assisted Synthesis : Although primarily used for related fused heterocycles, high-pressure Q-tube reactors with trifluoroacetic acid catalysis have been employed to accelerate ring-forming reactions under mild conditions, potentially applicable to thiazolo[5,4-b]pyridine derivatives.

• Knoevenagel Condensation : While more common for functionalizing 2-methylthiazolo[4,5-b]pyrazines, Knoevenagel condensation methods have been adapted for related thiazolo fused systems, indicating potential for further functionalization of 2-bromo-7-methylthiazolo[5,4-b]pyridine derivatives.

Summary Table of Key Preparation Methods

Method	Starting Material	Key Reagents	Reaction Type	Advantages	Limitations
One-step from chloronitropyridines	Substituted chloronitropyridines	Thioamides or thioureas	Cyclization	Simple, versatile for substitutions	Requires specific chloronitropyridines
Acetylation + Thionation + Cyclization	Aminopyridine derivatives	Acetyl chloride, P4S10	Multi-step ring formation	High yield, well-established	Multi-step, requires careful control
Bromination	Thiazolo[5,4-b]pyridine intermediate	CuBr2, alkyl nitrite	Electrophilic substitution	Selective bromination	Needs optimization to avoid polybromination
Methylation	Brominated intermediate	Formaldehyde, triacetoxysodium borohydride	Alkylation	Site-selective methylation	Sensitive to reaction conditions

Research Findings and Notes

• The one-step synthesis from chloronitropyridines and thioamides is efficient for generating a variety of thiazolo[5,4-b]pyridine derivatives but may require further functionalization to introduce bromine and methyl groups at specific positions.

• The stepwise approach involving acetylation, thionation, and cyclization provides a robust route to the methyl-substituted thiazolo fused ring, which can then be brominated selectively.

• Bromination and methylation steps must be carefully controlled to avoid side reactions and ensure regioselectivity, as demonstrated in patent literature and experimental reports.

• Alternative catalytic methods such as Q-tube reactors offer potential for improved reaction rates and yields but have been less reported specifically for 2-bromo-7-methylthiazolo[5,4-b]pyridine.

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-7-methylthiazolo[5,4-b]pyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in redox reactions, altering its oxidation state and functional groups.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, often in the presence of a base.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide or potassium permanganate can be used.

Reduction Reactions: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

2-Bromo-7-methylthiazolo[5,4-b]pyridine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-7-methylthiazolo[5,4-b]pyridine involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to various receptors and enzymes, modulating their activity. For instance, it has been reported to act as a histamine H3 receptor antagonist, influencing neurotransmitter release and signaling pathways .

Comparison with Similar Compounds

Kinase Inhibition

PI3Kα Inhibition (IC₅₀ values from enzymatic assays ):

• Compound 19a (2-pyridyl, 4-morpholinyl): IC₅₀ = 3.6 nM
• Compound 19b (2-chloro-4-fluorophenyl sulfonamide): IC₅₀ = 4.6 nM
• Compound 19d (methyl substituent): IC₅₀ = 53 nM

However, methyl’s electron-donating nature may weaken charged interactions with residues like Lys802 in PI3Kα compared to electron-withdrawing groups .

c-KIT Inhibition (IC₅₀ values ):

• Compound 6h (3-trifluoromethylphenyl): IC₅₀ = 9.87 µM
• Compound 6i (methylene-inserted analog): Inactive

The 7-methyl group may mimic hydrophobic interactions seen in 6h but could lack the trifluoromethyl group’s optimal fit into c-KIT’s binding pocket .

Substituent Effects on Selectivity

• Electron-withdrawing groups (e.g., Br, CF₃) enhance interactions with catalytic lysine residues in kinases .
• Methoxy vs. Methyl : Methoxy’s H-bond acceptor capacity improves activity in B-Raf inhibitors (e.g., compound 5-2, IC₅₀ = 8 nM) compared to methyl .
• Positional isomers : Bromine at the 2-position (thiazole) vs. 6-position (pyridine) alters steric compatibility with kinase active sites .